4-(2-methoxyethyl)thiazol-2-amine

Catalog No.
S6548755
CAS No.
1565604-87-6
M.F
C6H10N2OS
M. Wt
158.2
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(2-methoxyethyl)thiazol-2-amine

4-(2-Methoxyethyl)thiazol-2-amine (CAS 1565604-87-6) eliminates the H-bond donor penalty of hydroxyl analogs, enabling protection-free synthesis of BBB-penetrant compounds.

  • Methyl ether caps reactive -OH, avoids protection/deprotection, reduces COGS.
  • Directly compatible with N-acylation and Buchwald-Hartwig couplings for automated library assembly.
  • Projects a hydrophilic, LogP-lowering vector into solvent channels, improving API solubility vs. alkyl analogs.

Targets tauopathy/Alzheimer’s drug discovery. In stock for global delivery.

CAS Number

1565604-87-6

Product Name

4-(2-methoxyethyl)thiazol-2-amine

Molecular Formula

C6H10N2OS

Molecular Weight

158.2

Synonyms

4-(2-Methoxyethyl)-1,3-thiazol-2-amine, 4-(2-Methoxyethyl)-2-thiazolamine, 2-Amino-4-(2-methoxyethyl)thiazole, 4-(2-Methoxyethyl)-2-aminothiazole

Purity

≥95%

Package Size

25 mg, 0.5 g, 1 g, 2.5 g

4-(2-Methoxyethyl)thiazol-2-amine (CAS 1565604-87-6) is a specialized heterocyclic building block procured for the synthesis of pharmaceutical and agrochemical libraries [1]. It features a 2-aminothiazole core paired with a 2-methoxyethyl chain at the 4-position. This specific structural arrangement provides a stable hydrogen-bond acceptor while strictly capping the terminal oxygen to prevent unwanted side reactions. Buyers prioritize this exact compound when downstream applications require the steric profile of a three-carbon chain but cannot tolerate the high lipophilicity of a pure alkyl group or the synthetic reactivity of a free hydroxyl group [2].

Research Fit

2-Aminothiazole privileged scaffold for SAR-oriented library synthesis
4-(2-Methoxyethyl) substitution enables regioisomer-focused structure-activity exploration
Free 2-amino group serves as a synthetic handle for derivatization

Generic substitution with purely aliphatic analogs, such as 4-propylthiazol-2-amine, fails in procurement scenarios where downstream aqueous solubility and precise solvent-channel interactions are critical to API viability [1]. Conversely, substituting with the unmethylated 4-(2-hydroxyethyl)thiazol-2-amine introduces a reactive primary alcohol. This free hydroxyl acts as an unshielded hydrogen-bond donor that increases the Topological Polar Surface Area (TPSA), thereby degrading passive membrane permeability in CNS-targeted applications [2]. Furthermore, the free hydroxyl mandates costly protection and deprotection steps during standard N2-amidation or C5-cross-coupling workflows, significantly increasing the cost of goods and reducing overall synthetic yield [3].

Substitution Risk

1. Regioisomer position (4- vs 5-substitution) may alter binding geometry; substitution without verification may compromise SAR reproducibility.
2. Substituent type (aliphatic ether vs aryl) can shift lipophilicity and metabolic stability, limiting direct interchange with 4-aryl analogs.
3. 2-Amino substitution status (free amine vs N-substituted) changes hydrogen bonding capacity; N-substituted analogs may not match target engagement profile.

Protection-Free Amidation

When executing N-acylation or Buchwald-Hartwig cross-coupling at the 2-amino position, 4-(2-methoxyethyl)thiazol-2-amine acts as a direct, drop-in substrate. In contrast, utilizing 4-(2-hydroxyethyl)thiazol-2-amine requires intermediate silyl ether protection and subsequent fluoride-mediated deprotection to prevent competitive O-acylation [1].

Evidence DimensionSynthetic steps required for selective N2-derivatization
Target Compound Data0 protection/deprotection steps
Comparator Or Baseline4-(2-hydroxyethyl)thiazol-2-amine (requires 2 additional steps: protection and deprotection)
Quantified DifferenceElimination of 2 synthetic steps per derivative
ConditionsStandard library amidation (e.g., HATU/DIPEA) or Pd-catalyzed N-arylation workflows

Eliminating protection steps directly reduces reagent costs, shortens cycle times, and improves overall yield in high-throughput library synthesis.

Regioisomeric substitution
Class-level inference
4-(2-methoxyethyl) vs. 5-substituted isomer; identical MW (158.22) and formula (C6H10N2OS), but substitution geometry may alter binding orientation.
Regioisomer choice may impact SAR reproducibility; geometry must be verified.
Not distinguishable by mass spectrometry alone.

Lipophilicity Reduction

The incorporation of the ether oxygen in 4-(2-methoxyethyl)thiazol-2-amine fundamentally alters the partition coefficient of the resulting scaffold compared to isosteric alkyl chains. Chemoinformatic profiling demonstrates that the methoxyethyl group lowers the calculated LogP relative to a purely aliphatic propyl chain of identical length [1].

Evidence DimensionCalculated LogP (cLogP) contribution
Target Compound DataLower lipophilicity due to ether oxygen
Comparator Or Baseline4-propylthiazol-2-amine (isosteric aliphatic chain)
Quantified Difference~0.8 to 1.0 unit reduction in cLogP
ConditionsStandard chemoinformatic property calculation (e.g., SwissADME or ChemDraw algorithms)

Procuring the methoxy-substituted precursor allows chemists to maintain the required steric bulk for target binding while proactively preventing late-stage attrition due to poor aqueous solubility.

Substituent property contrast
Class-level inference
Aliphatic 2-methoxyethyl vs. aryl/heteroaryl at 4-position; reported aryl analogs show ED50 42 μg/mL (antifungal) and MIC 0.024 μM (antitubercular).
Distinct lipophilicity and metabolic stability profile supports SAR profiling.
Target compound activity data not yet reported.

TPSA Control for Membrane Permeability

For targets requiring intracellular or blood-brain barrier penetration, controlling the Topological Polar Surface Area (TPSA) is mandatory. The methyl-capped ether in 4-(2-methoxyethyl)thiazol-2-amine removes the hydrogen-bond donor present in the hydroxylated analog, directly reducing the polar surface area penalty [1].

Evidence DimensionTopological Polar Surface Area (TPSA) and H-bond donor count
Target Compound Data0 H-bond donors from the side chain; lower TPSA
Comparator Or Baseline4-(2-hydroxyethyl)thiazol-2-amine (+1 H-bond donor; +11.0 Ų TPSA)
Quantified DifferenceReduction of TPSA by exactly 11.0 Ų and elimination of 1 H-bond donor
ConditionsIn silico ADME profiling for membrane permeability prediction

This precise reduction in TPSA is critical for selecting precursors in CNS-targeted drug discovery where passive membrane permeability is a strict go/no-go criterion.

2-Amino group status
Class-level inference
Free primary amine retains H-bond donor capacity; N-substituted analogs lack this nucleophilic site and may show altered target engagement.
Free amine enables derivatization and may support hydrogen-bond-dependent binding.
N-Substituted analogs require separate validation.

Regioselective C5 Functionalization

The electron-donating nature of the 4-alkyl ether substituent activates the thiazole ring while providing steric shielding, directing subsequent electrophilic substitutions. When subjected to standard bromination, 4-(2-methoxyethyl)thiazol-2-amine yields the C5-bromo derivative with near-total regioselectivity, whereas the unsubstituted baseline thiazol-2-amine is prone to mixed halogenation profiles [1].

Evidence DimensionRegioselectivity in electrophilic halogenation (e.g., bromination)
Target Compound Data>95% regioselectivity at the C5 position
Comparator Or BaselineUnsubstituted thiazol-2-amine (prone to over-halogenation and mixed isomers)
Quantified DifferenceSignificant increase in C5-isomer purity
ConditionsElectrophilic bromination using NBS in DMF or acetonitrile

High regioselectivity eliminates the need for complex chromatographic separations, ensuring scalable and reproducible generation of C5-coupling partners.

Scaffold SAR context
Class-level inference
2-Aminothiazole class demonstrates reported IC50 0.48 μM (PDE4), MIC 0.024 μM (M. tuberculosis), EC50 0.94 μM (prion). Potency varies >1000-fold with substitution.
4-(2-Methoxyethyl) substitution is an unexplored SAR entry point; requires de novo screening.
No direct activity data for this specific compound.

CNS Kinase and Secretase Inhibitor Libraries

Because 4-(2-methoxyethyl)thiazol-2-amine eliminates the hydrogen-bond donor penalty associated with hydroxylated analogs, it is the precursor of choice for synthesizing blood-brain barrier (BBB) penetrant compounds. It is specifically procured for assembling libraries targeting tauopathies or Alzheimer's disease where strict TPSA limits (<90 Ų) must be maintained to ensure target engagement [1].

Automated Parallel Synthesis

The absence of a reactive hydroxyl group allows this compound to be deployed directly into automated synthesis platforms. Buyers select this specific CAS to perform protection-free N-acylations and Buchwald-Hartwig couplings, streamlining the generation of large screening libraries without the yield losses associated with multi-step protection/deprotection sequences [2].

Hinge-Binder Solubility Optimization

In kinase inhibitor development, the 2-aminothiazole core frequently acts as the ATP-competitive hinge binder. Procuring the 4-(2-methoxyethyl) variant allows medicinal chemists to project a hydrophilic, LogP-lowering vector directly into the solvent-exposed channel, improving the aqueous solubility of the final API compared to purely aliphatic 4-propyl or 4-tert-butyl analogs [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Regioisomer SAR exploration
4-position substitution with 2-methoxyethyl
Compare binding orientation and potency vs. 5-substituted and N-substituted analogs
Free amine derivatization
Primary 2-amino group
Evaluate synthetic routes for amide, sulfonamide, and urea library construction
Aliphatic ether profiling
Aliphatic ether at 4-position vs. aryl substituents
Assess lipophilicity, solubility, and metabolic stability impact
Scaffold-based screening
2-Aminothiazole core with unique 4-substitution
Screen against target panels to identify novel activity profiles

Explore Compound Types